Cas no 95742-20-4 (1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)-)

• Product Name: 1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)-
• CAS No: 95742-20-4
• MF: C₁₂H₁₃FN₂O
• MW: 220.242826223373
• CID: 803734
• PubChem ID: 13450902
• Update Time: 2024-10-25

1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)-
• 3-(2-CHLOROETHYL)-6,7,8,9-TETRAHYDRO-2-METHYL-4H-PYRIDO[1,2- A]PYRIMIDIN-4-ONE
• 4-fluoro-3-(4-piperidinyl)-1,2-Benzisoxazole
• 4-fluoro-3-piperidin-4-yl-1,2-benzoxazole
• 4-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole (ACI)
• Fluoro-3-(4-piperidyl)-1,2-benzoxazole
• SCHEMBL6665906
• 95742-20-4
• DB-080343
• DTXSID10541217
• EGC85SGV4Q
• 1,2-Benzisoxazole, 4-fluoro-3-(4-piperidinyl)-
• 4-Fluoro-3-(piperidin-4-yl)benzo[d]isoxazole
• 4-FLUORO-3-(PIPERIDIN-4-YL)-1,2-BENZOXAZOLE
• 4-FLUORO-3-(PIPERIDIN-4-YL)-1,2-BENZISOXAZOLE

• Inchi： 1S/C12H13FN2O/c13-9-2-1-3-10-11(9)12(15-16-10)8-4-6-14-7-5-8/h1-3,8,14H,4-7H2
• InChI Key： GVMQXMFLUSCQJS-UHFFFAOYSA-N
• SMILES： FC1C2=C(ON=C2C2CCNCC2)C=CC=1

Computed Properties

• Exact Mass: 220.10119120g/mol
• Monoisotopic Mass: 220.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 336.6 °C at 760 mmHg
• Flash Point: 157.4 °C